4-AminoanastrozoliumBromide
Overview
Description
4-AminoanastrozoliumBromide (4-AAB) is a synthetic compound that has been used in scientific research for a variety of applications. It is a white, crystalline solid that is soluble in water and other polar solvents. 4-AAB is a derivative of anastrozole, a drug used to treat breast cancer, and has been studied for its potential use in a variety of fields. In
Scientific Research Applications
4-AminoanastrozoliumBromide has been studied for its potential use in a variety of scientific research applications. It has been used as a substrate for the enzyme aromatase, which is involved in the synthesis of estrogens. It has also been studied for its potential use in the treatment of breast cancer, as it has been shown to inhibit the growth of cancer cells. In addition, 4-AminoanastrozoliumBromide has been used in the study of metabolic disorders such as diabetes, obesity, and fatty liver disease.
Mechanism of Action
The mechanism of action of 4-AminoanastrozoliumBromide is not fully understood. It is believed to inhibit the enzyme aromatase, which is involved in the synthesis of estrogens. This inhibition of aromatase leads to a decrease in the synthesis of estrogens, which in turn leads to a decrease in the growth of cancer cells. In addition, 4-AminoanastrozoliumBromide has been shown to have anti-inflammatory and antioxidant properties, which may help to reduce the risk of certain diseases.
Biochemical and Physiological Effects
4-AminoanastrozoliumBromide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme aromatase, which is involved in the synthesis of estrogens. This inhibition of aromatase leads to a decrease in the synthesis of estrogens, which in turn leads to a decrease in the growth of cancer cells. In addition, 4-AminoanastrozoliumBromide has been shown to have anti-inflammatory and antioxidant properties, which may help to reduce the risk of certain diseases.
Advantages and Limitations for Lab Experiments
4-AminoanastrozoliumBromide has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, making it an attractive option for research purposes. In addition, 4-AminoanastrozoliumBromide has been shown to have a variety of biochemical and physiological effects, making it useful for studying a variety of biological processes. However, 4-AminoanastrozoliumBromide is not approved for human use and has not been extensively studied in humans, so caution should be taken when using it in experiments.
Future Directions
There are a variety of potential future directions for 4-AminoanastrozoliumBromide research. One potential avenue of research is to explore its potential use in the treatment of cancer. It has already been shown to inhibit the growth of cancer cells, so further research could be done to determine if it could be used as an effective treatment for cancer. In addition, further research could be done to explore the potential anti-inflammatory and antioxidant properties of 4-AminoanastrozoliumBromide. Finally, further research could be done to explore its potential use in the treatment of metabolic disorders such as diabetes, obesity, and fatty liver disease.
properties
IUPAC Name |
2-[3-[(4-amino-1,2,4-triazol-4-ium-1-yl)methyl]-5-(2-cyanopropan-2-yl)phenyl]-2-methylpropanenitrile;bromide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N6.BrH/c1-16(2,9-18)14-5-13(8-23-12-22(20)11-21-23)6-15(7-14)17(3,4)10-19;/h5-7,11-12H,8,20H2,1-4H3;1H/q+1;/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNJKOZPKRGRYBN-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C#N)C1=CC(=CC(=C1)CN2C=[N+](C=N2)N)C(C)(C)C#N.[Br-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21BrN6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-AminoanastrozoliumBromide | |
CAS RN |
906813-01-2 |
Source
|
| Record name | 4H-1,2,4-Triazolium, 4-amino-1-[[3,5-bis(1-cyano-1-methylethyl)phenyl]methyl]-, bromide (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=906813-01-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4H-1,2,4-Triazolium, 4-amino-1-[[3,5-bis(1-cyano-1-methylethyl)phenyl]methyl]-, bromide (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.112.389 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1H-Indole-1-carboxylic acid, 2-borono-5-[3-(1,3-dioxolan-2-yl)propyl]-, 1-(1,1-dimethylethyl) ester](/img/structure/B3301056.png)
![2-Bromo-1-[2-chloro-4-(4-chlorophenoxy)phenyl]ethanone](/img/structure/B3301064.png)
